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Compound of Interest
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Cat. No.: B094091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl phenylacetate is a versatile aromatic ester widely utilized in the fragrance and flavor

industries.[1][2] It is valued for its potent, sweet, honey-like floral aroma with nuances of

jasmine and musk.[3][4] This document provides detailed application notes and experimental

protocols for the use of methyl phenylacetate in fragrance formulation research, catering to

professionals in research, science, and drug development.

Methyl phenylacetate, chemically known as methyl 2-phenylacetate, is a synthetic aromatic

ester formed from methanol and phenylacetic acid.[3] It also occurs naturally in trace amounts

in various foods and beverages, including honey, coffee, and wine.[5] Its primary function in

perfumery is as a modifier and sweetener, enhancing and enriching floral and oriental accords

rather than being the dominant character.[3][6]
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Property Value References

Chemical Name Methyl 2-phenylacetate [3]

Synonyms

Phenylacetic acid methyl ester,

Benzeneacetic acid methyl

ester

[3]

CAS Number 101-41-7 [3]

FEMA Number 2733 [3]

Molecular Formula C₉H₁₀O₂ [7]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless to pale yellow liquid [3]

Odor Profile
Intensely sweet, honey, floral,

jasmine, musky, waxy, spicy
[3][4]

Odor Threshold Detection: 25 ppb [8]

Boiling Point 218 °C (424 °F; 491 K) [7]

Solubility

Soluble in most organic

solvents; slightly soluble in

water.

[7]

Vapor Pressure 17.3 Pa [9]

Flash Point 90.6 °C (195.1 °F; 363.8 K) [9]
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Characteristic Description References

Odor Type Floral-Honey [3]

Odor Strength
High intensity, powerful, and

diffusive
[3]

Primary Applications

- Rose Compositions:

Sweetens and enriches classic

rose accords. - Jasmine

Bases: Adds honey-sweet

depth and musky persistence.

- Oriental Fragrances:

Contributes waxy, honey-rich

body. - Tobacco Accords:

Provides sweet-floral contrast.

[3][10]

Recommended Usage Level
Typically below 1% in fine

fragrance concentrates.
[11]

Substantivity on Smelling Strip > 48 hours [4]

Experimental Protocols
Sensory Evaluation of Methyl Phenylacetate
Objective: To characterize the olfactory profile of methyl phenylacetate and determine its odor

detection threshold.

Materials:

Methyl phenylacetate (high purity)

Odor-free solvent (e.g., diethyl phthalate or ethanol)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Odor-free smelling strips
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Panel of trained sensory assessors (minimum of 6)

Protocol:

Preparation of Dilutions: Prepare a series of dilutions of methyl phenylacetate in the

chosen solvent. A common starting point is a 10% solution, followed by serial dilutions (e.g.,

1%, 0.1%, 0.01%, etc.) to determine the odor threshold.

Sample Presentation: Dip smelling strips into each dilution for a standardized amount of time

(e.g., 2 seconds) and allow the solvent to evaporate for a set period (e.g., 10 seconds).

Olfactory Evaluation: Present the smelling strips to the sensory panel in a randomized and

blind manner. Ask panelists to describe the odor characteristics at different concentrations.

Odor Threshold Determination (Triangle Test): To determine the detection threshold, present

panelists with three samples, two of which are the solvent blank and one is a dilution of

methyl phenylacetate. Ask the panelist to identify the odd sample. The lowest concentration

at which the odd sample can be reliably identified is the detection threshold.[12]

Data Analysis: Compile the descriptive terms used by the panelists to create an olfactory

profile. Calculate the geometric mean of the individual detection thresholds to determine the

panel's odor threshold.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Objective: To identify and quantify methyl phenylacetate in a fragrance formulation.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or mid-polar capillary column)

Helium or Hydrogen as carrier gas

Fragrance sample containing methyl phenylacetate
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Solvent for dilution (e.g., hexane or ethanol)

Microsyringe for injection

Protocol:

Sample Preparation: Dilute the fragrance sample in a suitable solvent to an appropriate

concentration for GC-MS analysis (e.g., 1 µL of fragrance oil in 1 mL of solvent).[13]

GC-MS Instrument Setup:

Set the injector temperature (e.g., 250°C).

Program the oven temperature with an appropriate gradient (e.g., start at 50°C, hold for 2

minutes, then ramp up to 250°C at 10°C/min).

Set the carrier gas flow rate.

Set the mass spectrometer to scan a suitable mass range (e.g., m/z 35-350).

Injection: Inject a small volume of the prepared sample (e.g., 1 µL) into the GC.

Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for each

eluting peak.

Data Analysis: Identify the peak corresponding to methyl phenylacetate by its retention time

and by comparing its mass spectrum with a reference library (e.g., NIST). Quantify the

amount of methyl phenylacetate by integrating the peak area and comparing it to a

calibration curve prepared with known concentrations of a methyl phenylacetate standard.

Headspace Analysis for Volatility Assessment
Objective: To evaluate the volatility of methyl phenylacetate in a fragrance formulation.

Materials:

Headspace sampler coupled to a GC-MS

Sealed headspace vials
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Fragrance sample containing methyl phenylacetate

Protocol:

Sample Preparation: Place a precise amount of the fragrance sample into a headspace vial

and seal it.[14]

Incubation: Place the vial in the headspace autosampler and incubate at a controlled

temperature (e.g., 80°C) for a specific time to allow the volatile compounds to equilibrate in

the headspace.[11]

Injection: The autosampler will automatically inject a known volume of the headspace gas

into the GC-MS.

GC-MS Analysis: Analyze the sample using the same GC-MS parameters as described in

the previous protocol.

Data Analysis: The peak area of methyl phenylacetate in the headspace chromatogram is

proportional to its partial pressure and thus its volatility in the given matrix. This can be used

to compare the volatility of methyl phenylacetate in different formulations.

Stability Testing of Fragrance Formulations
Objective: To assess the stability of methyl phenylacetate in a finished product under various

conditions.

Materials:

Finished product containing the fragrance formulation (e.g., lotion, perfume)

Controlled environment chambers (for temperature and humidity)

UV light exposure cabinet

GC-MS for chemical analysis

Trained sensory panel for olfactory evaluation
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Protocol:

Sample Storage: Store samples of the finished product under different conditions:

Accelerated Stability: Elevated temperatures (e.g., 40°C, 50°C) for a period of 1-3 months.

[15]

Light Exposure: In a UV light cabinet to simulate exposure to sunlight.[16]

Freeze-Thaw Cycles: Alternate between freezing and thawing temperatures.[16]

Real-Time Stability: At room temperature for the intended shelf life of the product.[16]

Evaluation Intervals: At specified time points (e.g., 1 week, 1 month, 3 months), retrieve

samples from each storage condition.

Chemical Analysis: Use GC-MS to quantify the concentration of methyl phenylacetate in

the samples to check for degradation.

Olfactory Evaluation: Have a trained sensory panel evaluate the odor of the samples to

detect any changes in the fragrance profile.

Physical Evaluation: Observe any changes in the physical properties of the product, such as

color, viscosity, and phase separation.[15]

Data Analysis: Compare the results from the stressed samples to a control sample stored at

room temperature in the dark. Significant changes in the concentration of methyl
phenylacetate or the olfactory profile indicate instability.
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Caption: Olfactory Signal Transduction Pathway.[3][4][5]
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Caption: Fragrance Formulation Research Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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